Cas no 152007-80-2 (3-Azatricyclo[3.2.2.01,5]nonane(9CI))

• Product Name: 3-Azatricyclo[3.2.2.01,5]nonane(9CI)
• CAS No: 152007-80-2
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 99372
• PubChem ID: 45092446
• Update Time: 2025-04-18

3-Azatricyclo[3.2.2.01,5]nonane(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Azatricyclo[3.2.2.01,5]nonane(9CI)
• 3-Azatricyclo[3.2.2.0~1,5~]nonane
• DTXSID80666961
• 152007-80-2

• Inchi： 1S/C8H13N/c1-2-8-4-3-7(1,8)5-9-6-8/h9H,1-6H2
• InChI Key： PBLZGLDFYOOGJJ-UHFFFAOYSA-N
• SMILES： N1CC23CCC2(C1)CC3

Computed Properties

• Exact Mass: 123.10489
• Monoisotopic Mass: 123.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 12.03